Cas no 18852-14-7 (2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione)

2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione structure
18852-14-7 structure
Product Name:2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione
CAS No:18852-14-7
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD01663691
CID:1383446
PubChem ID:29305
Update Time:2025-11-06

2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3,4-dihydro-1H-1,3,4-benzotriazepine-2,5-dione
    • 2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione
    • 1,3,4-Benzotriazepine-1H-2,5-dione
    • 18852-14-7
    • EN300-2008097
    • BRN 0746222
    • 1H-1,3,4-Benzotriazepine-2,5-dione, 3,4-dihydro-
    • DTXSID70172208
    • MDL: MFCD01663691
    • Inchi: 1S/C8H7N3O2/c12-7-5-3-1-2-4-6(5)9-8(13)11-10-7/h1-4H,(H,10,12)(H2,9,11,13)
    • InChI Key: CVZWVWUMINKTDA-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2NC(NN1)=O

Computed Properties

  • Exact Mass: 177.05391
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 70.23

2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2008097-0.05g
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione
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$612.0 2023-09-16
Enamine
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Enamine
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Enamine
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Enamine
EN300-2008097-1.0g
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Enamine
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Enamine
EN300-2008097-5.0g
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Enamine
EN300-2008097-10.0g
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Enamine
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